N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine)

• CAS RN: 17866-53-4
• Molecular Formula: C14H38N4OSi2
• Molecular Weight: 334.65 g/mol
• IUPAC Name: N'-[3-[[3-(2-aminoethylamino)propyl-dimethylsilyl]oxy-dimethylsilyl]propyl]ethane-1,2-diamine
• InChI: InChI=1S/C14H38N4OSi2/c1-20(2,13-5-9-17-11-7-15)19-21(3,4)14-6-10-18-12-8-16/h17-18H,5-16H2,1-4H3
• InChI Key: YOKCSBYSSHOWSQ-UHFFFAOYSA-N
• SMILES: C[Si](C)(CCCNCCN)O[Si](C)(C)CCCNCCN

Description

N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine), also known as TMDPD, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine) is not well understood, but it is believed to act as a chelating agent, forming stable complexes with various metal ions. This property has been utilized in catalysis and drug delivery applications.

Biochemical And Physiological Effects

There is limited research on the biochemical and physiological effects of N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine). However, studies have shown that N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine) is relatively non-toxic and has low cytotoxicity, making it a potential candidate for biomedical applications.

Advantages And Limitations For Lab Experiments

The advantages of using N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine) in lab experiments include its ease of synthesis, low toxicity, and potential applications in various fields. However, the limitations of using N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine) include its limited solubility in water and some organic solvents, which may hinder its use in certain applications.

Future Directions

There are several future directions for N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine) research, including its potential applications in drug delivery, catalysis, and materials science. In drug delivery, N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine) could be further studied for its ability to form stable complexes with various drugs, which could improve their efficacy and reduce their toxicity. In catalysis, N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine) could be further studied for its ability to improve the activity and selectivity of various metal catalysts. In materials science, N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine) could be further studied for its potential as a building block for the synthesis of various polymeric materials with improved properties.
Conclusion:
In conclusion, N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine) is a chemical compound with potential applications in various scientific research fields, including catalysis, materials science, and biomedical research. Its ease of synthesis, low toxicity, and potential applications make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Synthesis Methods

N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine) can be synthesized by reacting 1,1,3,3-tetramethyldisiloxane with 3-aminopropyl-N,N-dimethylamine in the presence of a strong acid catalyst. The resulting product is then reacted with ethylenediamine to form N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine). The synthesis method is relatively simple and can be easily scaled up for larger quantities.

Scientific Research Applications

N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine) has shown potential applications in various scientific research fields, including catalysis, materials science, and biomedical research. In catalysis, N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine) has been used as a ligand for various metal catalysts, which has shown improved catalytic activity and selectivity. In materials science, N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine) has been used as a building block for the synthesis of various polymeric materials, which have shown improved mechanical and thermal properties. In biomedical research, N,N''-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropane-3,1-diyl)bis(ethylenediamine) has been studied for its potential as a drug delivery agent, due to its ability to form stable complexes with various drugs.